3-(Benzyloxy)benzoic acid
Cat. No. B047535
Key on ui cas rn:
69026-14-8
M. Wt: 228.24 g/mol
InChI Key: CISXCTKEQYOZAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06627651B1
Procedure details
A mixture comprising ethyl 3-hydroxybenzoate (5.00 g), benzyl bromide (4.29 ml), potassium carbonate (6.24 g) and acetone (50 ml) was stirred at room temperature for 16 hours. After the reaction mixture was evaporated under reduced pressure to remove the solvent, water (200 ml) was added to the residue, and the resulting mixture was extracted with ethyl acetate. After the organic layer was concentrated, a 1 N aqueous solution of sodium hydroxide (50 ml) was added to the residue dissolved in methanol (50 ml), and the resulting mixture was heated at reflux for 2 hours. After cooling to room temperature, the reaction mixture was acidified by the addition of concentrated hydrochloric acid and was then extracted with ethyl acetate. The organic layer was washed with an aqueous saturated solution of sodium chloride, was dried with anhydrous sodium sulfate and was then evaporated under reduced pressure to remove the solvent. The resulting residue was recrystallized from ethyl acetate/hexane to obtain 3-benzyloxybenzoic acid (5.10 g) as colorless crystals.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([CH:10]=[CH:11][CH:12]=1)[C:5]([O:7]CC)=[O:6].[CH2:13](Br)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[CH2:13]([O:1][C:2]1[CH:3]=[C:4]([CH:10]=[CH:11][CH:12]=1)[C:5]([OH:7])=[O:6])[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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OC=1C=C(C(=O)OCC)C=CC1
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Name
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Quantity
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4.29 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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6.24 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After the reaction mixture was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the solvent, water (200 ml)
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ADDITION
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Type
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ADDITION
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Details
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was added to the residue
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the resulting mixture was extracted with ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After the organic layer was concentrated
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ADDITION
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Type
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ADDITION
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|
Details
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a 1 N aqueous solution of sodium hydroxide (50 ml) was added to the residue
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in methanol (50 ml)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 hours
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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|
Details
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the reaction mixture was acidified by the addition of concentrated hydrochloric acid
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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was then extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with an aqueous saturated solution of sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried with anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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was then evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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to remove the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting residue was recrystallized from ethyl acetate/hexane
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC=1C=C(C(=O)O)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.1 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
